Cas no 1261884-74-5 (4-Cyano-5-hydroxyquinoline)

• Product Name: 4-Cyano-5-hydroxyquinoline
• CAS No: 1261884-74-5
• MF: C₁₀H₆N₂O
• MW: 170.16744184494
• CID: 4822585
• Update Time: 2025-05-19

4-Cyano-5-hydroxyquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-hydroxyquinoline

• Inchi： 1S/C10H6N2O/c11-6-7-4-5-12-8-2-1-3-9(13)10(7)8/h1-5,13H
• InChI Key： IOFAKOGYURFCSM-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C1=C(C#N)C=CN=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 1.6
• Topological Polar Surface Area: 56.9

Additional information on 4-Cyano-5-hydroxyquinoline

4-Cyano-5-hydroxyquinoline: A Comprehensive Overview

4-Cyano-5-hydroxyquinoline, also known by its CAS number 1261884-74-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the family of quinoline derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of 4-Cyano-5-hydroxyquinoline features a quinoline backbone with a cyano group at the 4-position and a hydroxyl group at the 5-position, making it a unique molecule with potential for diverse functionalization.

The synthesis of 4-Cyano-5-hydroxyquinoline has been explored through various methodologies, including oxidative coupling reactions and multi-component synthesis strategies. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have utilized transition metal catalysts to achieve high yields and selectivity in its preparation. These developments underscore the importance of sustainable practices in modern chemical synthesis.

One of the most promising applications of 4-Cyano-5-hydroxyquinoline lies in its potential as a building block for drug development. The compound's structural features, including the electron-withdrawing cyano group and the hydroxyl group, make it an attractive candidate for medicinal chemists seeking to design bioactive molecules. Recent studies have demonstrated that 4-Cyano-5-hydroxyquinoline exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes.

In addition to its pharmaceutical applications, 4-Cyano-5-hydroxyquinoline has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the development of novel materials for energy storage and sensing applications. For example, researchers have reported the use of this compound as a ligand in metal-organic frameworks (MOFs) with exceptional gas adsorption capabilities.

From a structural perspective, 4-Cyano-5-hydroxyquinoline exhibits interesting photophysical properties due to its conjugated system. These properties have been leveraged in studies on fluorescent sensors and optoelectronic devices. Recent research has focused on enhancing the compound's emissive properties through strategic modifications, paving the way for its integration into advanced imaging technologies.

The biological activity of 4-Cyano-5-hydroxyquinoline has also been extensively investigated. Studies have revealed that this compound interacts with key cellular pathways involved in inflammation and oxidative stress, making it a valuable tool for understanding these processes at a molecular level. Furthermore, its ability to modulate enzyme activity suggests potential applications in enzyme inhibition studies.

Looking ahead, the continued exploration of 4-Cyano-5-hydroxyquinoline is expected to yield further insights into its chemical reactivity and biological functions. As researchers refine synthetic methods and uncover new applications, this compound is poised to play an increasingly important role in both academic research and industrial development.

In conclusion, 4-Cyano-5-hydroxyquinoline (CAS No: 1261884-74-5) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key player in the ongoing quest for innovative solutions in chemistry and beyond.